Cas no 942996-06-7 (3,3,3-Trifluoro-1-phenylpropan-1-amine)

• Product Name: 3,3,3-Trifluoro-1-phenylpropan-1-amine
• CAS No: 942996-06-7
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD09814330
• CID: 2162294
• PubChem ID: 17895752
• Update Time: 2025-04-21

3,3,3-Trifluoro-1-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-phenylpropan-1-amine
• 3,3,3-Trifluoro-1-phenyl-propylamine
• SCHEMBL381296
• DTXSID10591510
• 942996-06-7
• MFCD09814330
• SB40120
• (S)-3,3,3-Trifluoro-1-phenyl-propylamine
• FS-3448
• (R)-3,3,3-Trifluoro-1-phenyl-propylamine
• DB-228418
• AKOS000163816
• CS-0250338
• KBXXAXKUJGFVHY-UHFFFAOYSA-N
• SB31817
• SB38308
• AKOS022488622
• AT15124
• Z291232304
• EN300-50504
• F2147-5038
• (R)-3,3,3-Trifluoro-1-phenylpropan-1-amine
• DTXCID60542274
• 844-653-7
• SMB99606
• 3,3,3-Trifluoro-1-phenylpropan-1-amine

• MDL： MFCD09814330
• Inchi： 1S/C9H10F3N/c10-9(11,12)6-8(13)7-4-2-1-3-5-7/h1-5,8H,6,13H2
• InChI Key： KBXXAXKUJGFVHY-UHFFFAOYSA-N
• SMILES： FC(CC(C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 190.8±40.0 °C at 760 mmHg
• Flash Point: 75.9±12.0 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

3,3,3-Trifluoro-1-phenylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)